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Compound of Interest

Compound Name: (S)-Lisofylline

Cat. No.: B173364 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

This guide provides essential information and step-by-step procedures for the safe disposal of

(S)-Lisofylline, a synthetic small molecule with anti-inflammatory properties. Adherence to

these guidelines is paramount to ensure personal safety and environmental protection.

Physicochemical and Safety Data of Lisofylline
Understanding the properties of (S)-Lisofylline is the first step toward its safe handling and

disposal. The following table summarizes key quantitative data for Lisofylline. It is important to

note that while some safety data sheets (SDS) for the racemic mixture (±)-Lisofylline classify it

as not hazardous, others present significant health warnings.[1][2] To ensure the highest level

of safety, it is prudent to handle (S)-Lisofylline with the caution afforded to a hazardous

substance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b173364?utm_src=pdf-interest
https://www.benchchem.com/product/b173364?utm_src=pdf-body
https://www.benchchem.com/product/b173364?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-126042/racemic-Lisofylline-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ67181MF&productDescription=%28%2B%2F-%29-LISOFYLLINE%2C+98%25+50MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b173364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₃H₂₀N₄O₃ [1][3]

Molecular Weight 280.32 g/mol

CAS Number 6493-06-7 ((±)-Lisofylline)

Appearance Crystalline solid

Solubility

DMF: 10 mg/ml, DMSO: 10

mg/ml, Ethanol: 2 mg/ml, PBS

(pH 7.2): 1 mg/ml

Hazard Classification

Varies; one source indicates

"Toxic if swallowed" and "May

damage fertility or the unborn

child."

Step-by-Step Disposal Protocol for (S)-Lisofylline
Given the potential hazards and the lack of specific degradation protocols in the public domain,

the recommended disposal method for (S)-Lisofylline is through an approved chemical waste

disposal service. This ensures that the compound is managed in an environmentally

responsible and compliant manner.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when

handling (S)-Lisofylline.

2. Waste Segregation:

Do not mix (S)-Lisofylline waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Collect all solid waste, including contaminated consumables (e.g., weighing paper, pipette

tips), in a dedicated, clearly labeled, and sealable container.
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Collect liquid waste containing (S)-Lisofylline in a separate, compatible, and clearly labeled

waste container.

3. Container Labeling:

Label the waste container clearly with "(S)-Lisofylline Waste" and any other identifiers

required by your institution. Include the concentration and quantity of the waste.

4. Storage of Waste:

Store the sealed waste container in a designated, secure area away from incompatible

materials, pending collection by a licensed waste disposal company.

5. Disposal Procedure:

The primary and recommended disposal method is to transfer the waste to an approved and

licensed hazardous waste disposal facility.

Contact your institution's EHS office to arrange for the pickup and disposal of the (S)-
Lisofylline waste.

Do not dispose of (S)-Lisofylline down the drain or in regular trash.

General Guidance for Pharmaceutical Waste: In the absence of specific instructions, the U.S.

Food and Drug Administration (FDA) provides general guidance for the disposal of unused

medicines. This involves mixing the substance with an unappealing material like dirt or cat litter,

placing it in a sealed container, and then disposing of it in the household trash. However, for a

research compound with conflicting hazard data, professional disposal is the safer and more

appropriate route.

Visualizing Key Pathways and Procedures
To further aid in the understanding of (S)-Lisofylline's biological context and the logistical flow

of its disposal, the following diagrams are provided.
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Caption: Inhibitory action of (S)-Lisofylline on the IL-12 signaling pathway.
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Caption: Recommended workflow for the safe disposal of (S)-Lisofylline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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